![molecular formula C21H25N3O8 B5217680 2,2'-(4,4-dimethyl-3,5-dinitro-2,6-piperidinediyl)bis(6-methoxyphenol)](/img/structure/B5217680.png)
2,2'-(4,4-dimethyl-3,5-dinitro-2,6-piperidinediyl)bis(6-methoxyphenol)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2'-(4,4-dimethyl-3,5-dinitro-2,6-piperidinediyl)bis(6-methoxyphenol), commonly known as DNMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DNMP is a member of the nitroxide family, which are free radical scavengers that have been shown to have antioxidant and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of DNMP is not yet fully understood, but it is believed to be primarily due to its antioxidant properties. DNMP has been shown to scavenge free radicals and reduce oxidative stress in various cell and animal models. It has also been suggested that DNMP may modulate the activity of various signaling pathways involved in neurodegeneration and inflammation.
Biochemical and Physiological Effects:
Studies have shown that DNMP has a variety of biochemical and physiological effects, including the ability to reduce oxidative stress, inhibit inflammation, and protect against neuronal damage. DNMP has also been shown to improve cognitive function in animal models of neurodegeneration.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DNMP in lab experiments is its ability to scavenge free radicals and reduce oxidative stress, which can be useful in studying various diseases and conditions associated with oxidative damage. However, one limitation of using DNMP is its potential toxicity, which has been observed in some animal studies at high doses.
Future Directions
There are several future directions for research involving DNMP. One area of interest is the development of novel DNMP derivatives with improved therapeutic properties. Another area of research is the investigation of the potential of DNMP as a therapeutic agent for other diseases and conditions, such as cancer and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of DNMP and its potential side effects.
Synthesis Methods
DNMP can be synthesized by a multi-step reaction process involving the condensation of 2,6-dimethyl-4-nitrophenol with 4-methoxyphenol in the presence of a base, followed by the reaction of the resulting intermediate with 1,3-dibromopropane and sodium hydride. The final product is obtained by the reduction of the intermediate with sodium borohydride.
Scientific Research Applications
DNMP has been extensively studied for its potential therapeutic applications, particularly in the field of neurodegenerative diseases. It has been shown to have neuroprotective effects in various in vitro and in vivo models of neurodegeneration, including Parkinson's disease, Alzheimer's disease, and cerebral ischemia. DNMP has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines and chemokines in vitro.
properties
IUPAC Name |
2-[6-(2-hydroxy-3-methoxyphenyl)-4,4-dimethyl-3,5-dinitropiperidin-2-yl]-6-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O8/c1-21(2)19(23(27)28)15(11-7-5-9-13(31-3)17(11)25)22-16(20(21)24(29)30)12-8-6-10-14(32-4)18(12)26/h5-10,15-16,19-20,22,25-26H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTPKNMMKKOGLOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(NC(C1[N+](=O)[O-])C2=C(C(=CC=C2)OC)O)C3=C(C(=CC=C3)OC)O)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.